molecular formula C20H15FN4O4 B2575352 N-(2-fluorophenyl)-2-[3-(2-furylmethyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide CAS No. 902923-13-1

N-(2-fluorophenyl)-2-[3-(2-furylmethyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide

Cat. No. B2575352
CAS RN: 902923-13-1
M. Wt: 394.362
InChI Key: AEUWWBPZXGCZBE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-fluorophenyl)-2-[3-(2-furylmethyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C20H15FN4O4 and its molecular weight is 394.362. The purity is usually 95%.
BenchChem offers high-quality N-(2-fluorophenyl)-2-[3-(2-furylmethyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-fluorophenyl)-2-[3-(2-furylmethyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis and Imaging Applications

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds structurally related to the molecule of interest, has been reported as selective ligands for the translocator protein (18 kDa), which is significant for imaging neuroinflammation using PET. The synthesis process of DPA-714, a compound designed with a fluorine atom allowing labeling with fluorine-18, underscores the potential of these molecules for in vivo imaging. This capability is crucial for diagnosing and understanding neurodegenerative diseases through non-invasive techniques (Dollé et al., 2008).

Molecular Docking and Antiviral Potential

The molecule has been synthesized and characterized with a focus on its antiviral activity, specifically against COVID-19. Quantum chemical insight into its structure, along with molecular docking studies against SARS-CoV-2 protein, highlighted its potential as an antiviral agent. This research underlines the molecule's relevance in developing treatments for viral infections, showcasing its ability to bind effectively with viral proteins and potentially inhibit the virus's replication (Mary et al., 2020).

Synthesis and Antitumor Activities

Exploratory synthesis of related compounds has demonstrated selective anti-tumor activities, indicating the therapeutic potential of this molecule and its derivatives in cancer treatment. The synthesis of enantiomers from L-tyrosine methyl ester and D-tyrosine ethyl ester, with subsequent in vitro tests, revealed their selective anti-tumor efficacy. This highlights the molecule's potential in developing new anticancer drugs, contributing valuable insights into the relationship between chemical structure and biological activity (Jing, 2011).

Herbicidal Activity

Research into novel N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides has shown promising herbicidal activities. This exploration provides a foundation for developing new agrochemicals, offering insights into how molecular modifications can enhance herbicidal efficacy against various weeds. The potential for these compounds to serve as pre-emergence and post-emergence herbicides underscores the molecule's versatility beyond biomedical applications (Wu et al., 2011).

properties

IUPAC Name

N-(2-fluorophenyl)-2-[3-(furan-2-ylmethyl)-2,4-dioxopyrido[2,3-d]pyrimidin-1-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H15FN4O4/c21-15-7-1-2-8-16(15)23-17(26)12-24-18-14(6-3-9-22-18)19(27)25(20(24)28)11-13-5-4-10-29-13/h1-10H,11-12H2,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AEUWWBPZXGCZBE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)NC(=O)CN2C3=C(C=CC=N3)C(=O)N(C2=O)CC4=CC=CO4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H15FN4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

394.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-fluorophenyl)-2-[3-(2-furylmethyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.